Cas no 850782-22-8 (ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate)

• Product Name: ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate
• CAS No: 850782-22-8
• MF: C₂₀H₁₆BrNO₆
• MW: 446.248145103455
• CID: 6094189
• PubChem ID: 4083781
• Update Time: 2025-06-27

ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate
• ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxamido)benzoate
• Benzoic acid, 4-[[(6-bromo-8-methoxy-2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-, ethyl ester
• F1107-0134
• AKOS002268714
• 850782-22-8
• SR-01000010472
• ethyl 4-[(6-bromo-8-methoxy-2-oxochromene-3-carbonyl)amino]benzoate
• SR-01000010472-1

• Inchi： 1S/C20H16BrNO6/c1-3-27-19(24)11-4-6-14(7-5-11)22-18(23)15-9-12-8-13(21)10-16(26-2)17(12)28-20(15)25/h4-10H,3H2,1-2H3,(H,22,23)
• InChI Key： RVNDTNSMYCBQQY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=CC3=CC(Br)=CC(OC)=C3OC2=O)=O)C=C1

Computed Properties

• Exact Mass: 445.01610g/mol
• Monoisotopic Mass: 445.01610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate

Ethyl 4-(6-Bromo-8-Methoxy-2-Oxo-2H-Chromene-3-Amido)Benzoate: A Comprehensive Overview

Ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate, with the CAS number 850782-22-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chromene moiety, a benzoate group, and substituents such as bromine and methoxy groups. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The chromene ring system in ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate plays a crucial role in its chemical properties. Chromenes are aromatic compounds with a fused benzene and pyrone ring, which contribute to their stability and reactivity. The substitution pattern on the chromene ring, particularly the bromine at position 6 and methoxy group at position 8, influences the electronic properties of the molecule. These substituents can act as electron-withdrawing or electron-donating groups, affecting the overall reactivity and biological activity of the compound.

Recent studies have highlighted the potential of ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate as a lead compound in drug discovery. Its amide group suggests that it may act as a bioisostere or serve as a scaffold for developing bioactive molecules. Researchers have explored its ability to inhibit certain enzymes or bind to specific receptors, making it a promising candidate for therapeutic interventions.

The synthesis of ethyl 4-(6-bromo-8-methoxy-2-oxo-2H-chromene-3-amido)benzoate involves multi-step organic reactions. Key steps include the formation of the chromene ring through cyclization reactions, followed by substitution reactions to introduce the bromine and methoxy groups. The final step involves coupling the chromene moiety with the benzoate group via an amide bond. This synthesis pathway demonstrates the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

In terms of applications, ethyl 4-(6-bromo-8-methoxy-2-oxyo...